Cas no 1060330-27-9 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}urea)

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}urea is a structurally complex urea derivative featuring a benzodioxin moiety fused with a pyridopyrimidinone scaffold. This compound exhibits potential as a pharmacologically active intermediate, particularly in medicinal chemistry applications, due to its dual heterocyclic framework, which may enhance binding affinity and selectivity toward biological targets. The presence of the urea linker offers hydrogen-bonding capabilities, improving interactions with enzymes or receptors. Its rigid polycyclic structure contributes to metabolic stability, while the methyl and carbonyl substituents may fine-tune electronic properties. This compound is suited for exploratory research in drug discovery, particularly for targeting kinase or GPCR-related pathways. Handling requires standard laboratory precautions for organic compounds.

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}urea structure

1060330-27-9 structure

Product Name:1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}urea

CAS No:1060330-27-9

MF:C₁₈H₁₆N₄O₄

MW:352.344043731689

CID:5962262

PubChem ID:45501755

Update Time:2025-06-09

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}urea Chemical and Physical Properties

Names and Identifiers

- 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}urea
- 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)urea
- 1060330-27-9
- AKOS024495297
- VU0633589-1
- F5075-4396
- 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}urea
- 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)urea
- Inchi： 1S/C18H16N4O4/c1-11-16(17(23)22-7-3-2-4-15(22)19-11)21-18(24)20-12-5-6-13-14(10-12)26-9-8-25-13/h2-7,10H,8-9H2,1H3,(H2,20,21,24)
- InChI Key： FNIQSQWKYTZINK-UHFFFAOYSA-N
- SMILES： N(C1=CC=C2OCCOC2=C1)C(NC1C(=O)N2C=CC=CC2=NC=1C)=O

Computed Properties

Exact Mass: 352.11715500g/mol
Monoisotopic Mass: 352.11715500g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 2
Complexity: 740
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 92.3Å²

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5075-4396-2μmol	1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}urea	1060330-27-9	2μmol	$57.0	2023-09-10
Life Chemicals	F5075-4396-5μmol	1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}urea	1060330-27-9	5μmol	$63.0	2023-09-10
Life Chemicals	F5075-4396-10μmol	1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}urea	1060330-27-9	10μmol	$69.0	2023-09-10
Life Chemicals	F5075-4396-20μmol	1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}urea	1060330-27-9	20μmol	$79.0	2023-09-10
Life Chemicals	F5075-4396-1mg	1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}urea	1060330-27-9	1mg	$54.0	2023-09-10
Life Chemicals	F5075-4396-2mg	1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}urea	1060330-27-9	2mg	$59.0	2023-09-10
Life Chemicals	F5075-4396-3mg	1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}urea	1060330-27-9	3mg	$63.0	2023-09-10
Life Chemicals	F5075-4396-4mg	1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}urea	1060330-27-9	4mg	$66.0	2023-09-10
Life Chemicals	F5075-4396-5mg	1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}urea	1060330-27-9	5mg	$69.0	2023-09-10
Life Chemicals	F5075-4396-10mg	1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}urea	1060330-27-9	10mg	$79.0	2023-09-10